Cas no 57423-72-0 ((13xi,22R)-14-hydroxy-18,20:22,26-diepoxyergosta-2,5,24-triene-1,18,26-trione)

• Product name: (13xi,22R)-14-hydroxy-18,20:22,26-diepoxyergosta-2,5,24-triene-1,18,26-trione
• CAS No: 57423-72-0
• MF: C₂₈H₃₄O₆
• MW: 466.565968990326
• CID: 1603979
• PubChem ID: 180584

(13xi,22R)-14-hydroxy-18,20:22,26-diepoxyergosta-2,5,24-triene-1,18,26-trione Chemical and Physical Properties

Names and Identifiers

• (13xi,22R)-14-hydroxy-18,20:22,26-diepoxyergosta-2,5,24-triene-1,18,26-trione
• (22R)-14,20,22-Trihydroxy-1-oxoergosta-2,5,24-triene-18,26-dioic acid 18,20:26,22-dilactone
• 57423-72-0
• DTXSID00972910
• (1R,2R,5S,6R,12S,13R)-6-[(2R)-4,5-Dimethyl-6-oxo-2,3-dihydropyran-2-yl]-2-hydroxy-6,13-dimethyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icosa-15,18-diene-8,14-dione
• Ergosta-2,5,24-triene-18,26-dioic acid, 14,20,22-trihydroxy-1-oxo-, gamma-lactone delta-lactone, (22R)-
• DA-78982
• 14-Hydroxy-18,20:22,26-diepoxyergosta-2,5,24-triene-1,18,26-trione

• Inchi： InChI=1S/C28H34O6/c1-15-14-22(33-23(30)16(15)2)26(4)20-11-13-28(32)19-9-8-17-6-5-7-21(29)25(17,3)18(19)10-12-27(20,28)24(31)34-26/h5,7-8,18-20,22,32H,6,9-14H2,1-4H3
• InChI Key： XXDCTQHRVNTDTI-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)O[C@H](C1)[C@]2([C@H]3CC[C@@]4(C3(CC[C@H]5[C@H]4CC=C6[C@@]5(C(=O)C=CC6)C)C(=O)O2)O)C)C

Computed Properties

• Exact Mass: 466.23553880g/mol
• Monoisotopic Mass: 466.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.739
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 699.1±55.0 °C at 760 mmHg
• Flash Point: 235.3±25.0 °C
• Vapor Pressure: 0.0±5.0 mmHg at 25°C

(13xi,22R)-14-hydroxy-18,20:22,26-diepoxyergosta-2,5,24-triene-1,18,26-trione Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives